Cas no 1196155-60-8 (4,6-Dichloro-2-methylpyrimidine-5-carboxamide)

• Product Name: 4,6-Dichloro-2-methylpyrimidine-5-carboxamide
• CAS No: 1196155-60-8
• MF: C₆H₅Cl₂N₃O
• MW: 206.029398679733
• CID: 1029860
• PubChem ID: 71627046
• Update Time: 2025-10-30

4,6-Dichloro-2-methylpyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-2-methylpyrimidine-5-carboxamide
• 3-Iodo-5-methoxyphenol
• 1196155-60-8
• AB54933
• DTXSID20856425

• Inchi： 1S/C6H5Cl2N3O/c1-2-10-4(7)3(6(9)12)5(8)11-2/h1H3,(H2,9,12)
• InChI Key： FRYYNJGCIJDRDF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N)=O)C(=NC(C)=N1)Cl

Computed Properties

• Exact Mass: 204.9809672g/mol
• Monoisotopic Mass: 204.9809672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 4,6-Dichloro-2-methylpyrimidine-5-carboxamide

Comprehensive Overview of 4,6-Dichloro-2-methylpyrimidine-5-carboxamide (CAS No. 1196155-60-8)

4,6-Dichloro-2-methylpyrimidine-5-carboxamide (CAS No. 1196155-60-8) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrimidine core with chloro and carboxamide substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "4,6-Dichloro-2-methylpyrimidine-5-carboxamide synthesis", "CAS 1196155-60-8 applications", and "pyrimidine derivatives in drug discovery", reflecting its significance in modern chemistry.

The compound's relevance has grown alongside advancements in small-molecule drug development and crop protection technologies. With increasing interest in sustainable chemistry and green synthesis methods, 4,6-Dichloro-2-methylpyrimidine-5-carboxamide is often studied for its potential in eco-friendly production processes. Recent publications highlight its role in creating kinase inhibitors and antimicrobial agents, addressing global health challenges such as antibiotic resistance and chronic diseases.

From a structural perspective, the dichloro-methylpyrimidine scaffold offers versatile reactivity, enabling modifications at multiple positions. This characteristic explains why queries like "functionalization of 4,6-Dichloro-2-methylpyrimidine-5-carboxamide" and "CAS 1196155-60-8 reactivity" are common in academic databases. The compound's electron-deficient pyrimidine ring facilitates nucleophilic substitutions, making it a preferred building block for heterocyclic chemistry applications.

In analytical chemistry, 4,6-Dichloro-2-methylpyrimidine-5-carboxamide is characterized by techniques including HPLC, NMR spectroscopy, and mass spectrometry. Researchers investigating quality control methods for pyrimidine derivatives often reference this compound due to its well-defined spectral properties. The growing demand for high-purity chemical intermediates in precision medicine has further elevated its industrial importance.

Emerging trends in computational chemistry and AI-assisted molecular design have created new opportunities for optimizing 4,6-Dichloro-2-methylpyrimidine-5-carboxamide-based compounds. Searches combining "machine learning in pyrimidine optimization" and "CAS 1196155-60-8 computational studies" reflect this interdisciplinary approach. Such methodologies accelerate the discovery of novel derivatives with enhanced bioavailability and target selectivity.

The compound's stability under various conditions makes it suitable for scale-up processes, a topic frequently explored in process chemistry forums. Discussions around "continuous flow synthesis of pyrimidine carboxamides" and "CAS 1196155-60-8 industrial production" demonstrate its practical relevance. Furthermore, its compatibility with microwave-assisted reactions aligns with the pharmaceutical industry's push toward energy-efficient manufacturing.

Environmental considerations are increasingly shaping research directions, as seen in searches for "biodegradability of chloropyrimidines" and "green alternatives to CAS 1196155-60-8". While 4,6-Dichloro-2-methylpyrimidine-5-carboxamide itself shows moderate environmental persistence, its derivatives are being engineered for improved ecotoxicological profiles without compromising efficacy.

Patent literature reveals expanding intellectual property around 4,6-Dichloro-2-methylpyrimidine-5-carboxamide applications, particularly in oncological therapeutics and plant disease management. This innovation landscape drives queries about "recent patents involving CAS 1196155-60-8" and "freedom-to-operate analysis for pyrimidine derivatives", underscoring its commercial value.

For laboratory handling, proper storage conditions and material compatibility information are frequently sought, though the compound poses no extreme hazards when handled according to standard protocols. The scientific community continues to investigate its structure-activity relationships through systematic SAR studies, contributing to rational drug design methodologies.

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